Structure Elucidation of 2-(3-Bromo-4-fluorophenyl)-2-oxoethyl Acetate: A Comprehensive Analytical Guide
Structure Elucidation of 2-(3-Bromo-4-fluorophenyl)-2-oxoethyl Acetate: A Comprehensive Analytical Guide
Executive Summary & Chemical Context
The compound 2-(3-Bromo-4-fluorophenyl)-2-oxoethyl acetate (CAS: 61202-99-1) is a highly functionalized halogenated building block frequently utilized in the development of advanced active pharmaceutical ingredients (APIs), including novel 1[1]. Structurally, it consists of a 1,3,4-trisubstituted aromatic ring (bearing a fluorine and a bromine atom) conjugated to a phenacyl acetate moiety.
From an analytical perspective, this molecule presents a unique multi-nuclear challenge. The presence of two distinct halogens and two unique carbonyl environments requires a rigorous, orthogonal analytical strategy to prevent mischaracterization of regiochemistry. This whitepaper details the causality behind the analytical choices and provides a self-validating framework for the absolute structure elucidation of this compound.
Theoretical Framework & Analytical Strategy
Structure elucidation cannot rely on a single analytical technique; it requires a self-validating loop where data from orthogonal methods converge on a single structural truth. For halogenated 2[2], our strategy employs High-Resolution Mass Spectrometry (HRMS) to establish the molecular formula and isotopic signature, Fourier-Transform Infrared (FT-IR) spectroscopy to discriminate the functional groups, and Multi-Nuclear NMR (¹H, ¹³C, ¹⁹F) to map the exact atomic connectivity.
Figure 1: Orthogonal analytical workflow for structure elucidation of halogenated phenacyl acetates.
High-Resolution Mass Spectrometry (HRMS) & Isotopic Causality
Experimental Choice: Electrospray Ionization (ESI) in positive mode is selected over traditional Electron Ionization (EI). Causality: EI at 70 eV induces aggressive fragmentation, often cleaving the labile ester C-O bond or the C-C bond alpha to the ketone, which destroys the molecular ion (M⁺). ESI is a "soft" ionization technique that preserves the pseudo-molecular ion[M+H]⁺, allowing us to observe the critical isotopic signature of the intact molecule.
Isotopic Validation: Bromine possesses two stable isotopes, ⁷⁹Br and ⁸¹Br, which exist in nature in a nearly 1:1 ratio (50.69% to 49.31%). Consequently, the HRMS spectrum of this compound (C₁₀H₈BrFO₃) will display a distinct doublet for the[M+H]⁺ ion at m/z 274.9714 and 276.9694 of equal intensity. The presence of this 1:1 doublet separated by 2 m/z units is absolute proof of a mono-brominated species.
Vibrational Spectroscopy (FT-IR)
FT-IR is utilized specifically to validate the presence of the two distinct carbonyl environments. Causality of Shifts: The stretching frequency of a carbonyl group is dictated by the force constant of the C=O double bond.
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Ester Carbonyl: The acetate group is unconjugated. It typically appears as a strong, sharp band at ~1745 cm⁻¹ [2].
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Ketone Carbonyl: The ketone is directly attached to the aromatic ring. This conjugation allows the π-electrons of the benzene ring to delocalize into the carbonyl group, increasing its single-bond character and lowering the force constant. Consequently, this peak shifts to a lower frequency at ~1695 cm⁻¹ .
Multi-Nuclear NMR Elucidation (¹H, ¹³C, ¹⁹F)
Nuclear Magnetic Resonance is the definitive tool for mapping the regiochemistry of the3[3] and the4[4].
¹H NMR Causality
The aliphatic region contains two highly diagnostic singlets. The acetate methyl group appears at ~2.22 ppm. The phenacyl methylene (-CH₂-) protons are heavily deshielded because they are sandwiched between an electron-withdrawing ketone and an electronegative ester oxygen, pushing their shift to ~5.31 ppm [4]. In the aromatic region, the 3-bromo-4-fluoro substitution creates an AMX spin system that is further split by the spin-½ ¹⁹F nucleus.
¹³C and ¹⁹F NMR Causality
Fluorine-19 is a highly sensitive, 100% naturally abundant nucleus. In ¹⁹F NMR, the fluorine atom typically resonates as a multiplet in the -105 to -140 ppm range[5], depending on the exact solvent conditions. More importantly, ¹⁹F couples strongly with ¹³C nuclei through the bonds, causing massive splitting in the ¹³C spectrum that proves the exact placement of the halogens[3]. The carbon directly attached to fluorine (C-4'') exhibits a massive one-bond coupling (¹JCF ≈ 254 Hz). The adjacent carbons (C-3'' bearing the bromine, and C-5'') show characteristic two-bond couplings (²JCF ≈ 21-23 Hz).
Data Presentation
Table 1: NMR Assignments for 2-(3-Bromo-4-fluorophenyl)-2-oxoethyl Acetate (in CDCl₃)
| Position | Moiety | ¹H Shift (ppm) | Multiplicity (J in Hz) | ¹³C Shift (ppm) | ¹³C-¹⁹F Coupling (Hz) |
| 1' | -CH₃ (Acetate) | 2.22 | s | 20.5 | - |
| 2' | Ester C=O | - | - | 170.4 | - |
| 1 | -CH₂- (Phenacyl) | 5.31 | s | 65.8 | - |
| 2 | Ketone C=O | - | - | 190.2 | - |
| 1'' | Ar-C (ipso to ketone) | - | - | 131.5 | ~3.5 (⁴JCF) |
| 2'' | Ar-CH | 8.15 | dd (6.5, 2.0) | 133.8 | ~1.5 (⁴JCF) |
| 3'' | Ar-C(Br) | - | - | 109.6 | 21.5 (²JCF) |
| 4'' | Ar-C(F) | - | - | 160.8 | 254.0 (¹JCF) |
| 5'' | Ar-CH | 7.22 | dd (8.5, 8.5) | 117.2 | 23.0 (²JCF) |
| 6'' | Ar-CH | 7.88 | ddd (8.5, 4.5, 2.0) | 129.4 | ~8.0 (³JCF) |
Self-Validating Experimental Protocols
To ensure the trustworthiness of the elucidation, the following protocols are designed as self-validating systems. If an internal check fails, the data is rejected.
Protocol A: HRMS (ESI-TOF) Acquisition
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Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of HPLC-grade Methanol. Dilute 10 µL of this stock into 990 µL of a 50:50 MeOH/H₂O mixture containing 0.1% formic acid (final concentration ~1 ppm).
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Self-Validation (Blank & Calibrant): Inject a solvent blank to ensure no carryover at m/z 275/277. Introduce a sodium formate calibrant solution via a secondary sprayer to ensure mass accuracy is within < 2 ppm error.
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Acquisition: Acquire data in positive ion mode (ESI+).
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Data Verification: The software must identify the [M+H]⁺ peak. The analyst must manually verify that the peak at m/z 276.9694 is within ±5% of the intensity of the peak at m/z 274.9714, confirming the presence of exactly one bromine atom.
Protocol B: Multi-Nuclear NMR Acquisition
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Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Transfer to a high-quality 5 mm NMR tube.
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Self-Validation (Shimming & Locking): Insert the sample and lock onto the deuterium signal of CDCl₃. Critical Check: The lock signal must maintain a constant level, and a preliminary 1D ¹H scan must show the TMS peak with a linewidth at half-height (FWHM) of < 1.0 Hz. If the TMS peak is broad or asymmetric, the magnetic field is inhomogeneous, and heteronuclear data will be compromised; re-shim the instrument.
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Acquisition: Acquire standard 1D ¹H (16 scans) and ¹³C{¹H} (1024 scans) spectra.
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Self-Validation (Decoupling Check): Acquire two ¹⁹F spectra: one with ¹H decoupling (¹⁹F{¹H}) and one without. Critical Check: The multiplet structure of the ¹⁹F signal in the fully coupled spectrum must perfectly mirror the H-F coupling constants extracted from the ¹H spectrum (e.g., the ~8.5 Hz ortho coupling to H-5). If these J-values do not match orthogonally, the assignment is incorrect.
Conclusion
The absolute structure elucidation of 2-(3-Bromo-4-fluorophenyl)-2-oxoethyl acetate relies on the synergistic interpretation of isotopic mass data, vibrational force constants, and multi-nuclear spin-spin couplings. By employing the self-validating protocols outlined in this guide, researchers can confidently confirm the regiochemistry and purity of this critical building block, ensuring downstream success in complex synthetic workflows.
References
- Source: Scholars Middle East Publishers (saudijournals.com)
- Source: Journal of Fluorine Chemistry (cas.cn)
- Template for Electronic Submission to ACS Journals (Preparation of 4′-(phenyl)phenacyl acetate)
- Source: d-nb.
- Source: guidechem.
